Tylosin, 3-acetate 4B-(3-methylbutanoate);Aivlosin

• IUPAC Name: [6-[6-[[4-acetyloxy-16-ethyl-15-[(5-hydroxy-3,4-dimethoxy-6-methyloxan-2-yl)oxymethyl]-5,9,13-trimethyl-2,10-dioxo-7-(2-oxoethyl)-1-oxacyclohexadeca-11,13-dien-6-yl]oxy]-4-(dimethylamino)-5-hydroxy-2-methyloxan-3-yl]oxy-4-hydroxy-2,4-dimethyloxan-3-yl] 3-methylbutanoate
• InChI: InChI=1S/C53H87NO19/c1-16-38-36(26-65-52-49(64-15)48(63-14)44(60)31(7)67-52)22-28(4)17-18-37(57)29(5)23-35(19-20-55)46(30(6)39(69-34(10)56)24-41(59)70-38)73-51-45(61)43(54(12)13)47(32(8)68-51)72-42-25-53(11,62)50(33(9)66-42)71-40(58)21-27(2)3/h17-18,20,22,27,29-33,35-36,38-39,42-52,60-62H,16,19,21,23-26H2,1-15H3
• InChI Key: KCJJINQANFZSAM-UHFFFAOYSA-N
• Canonical SMILES: CCC1C(C=C(C=CC(=O)C(CC(C(C(C(CC(=O)O1)OC(=O)C)C)OC2C(C(C(C(O2)C)OC3CC(C(C(O3)C)OC(=O)CC(C)C)(C)O)N(C)C)O)CC=O)C)C)COC4C(C(C(C(O4)C)O)OC)OC
• Molecular Formula: C53H87NO19
• Molecular Weight: 1042.3 g/mol
• CAS No.: 63409-12-1

Description

Tylvalosin is a macrolide antibiotic used primarily in veterinary medicine. It is known for its effectiveness against bacterial infections, particularly those caused by Mycoplasma species. Tylvalosin is often used to treat respiratory and enteric infections in swine and poultry .

Preparation Methods

Tylvalosin is synthesized through a bioconversion process using Streptomyces thermotolerans with tylosin as the substrate . The crude tylvalosin is obtained from an acid and alkali recrystallization of the fermentation broth. High-purity tylvalosin is then achieved through silica gel column chromatography separation, using a mixture of ethyl acetate and petroleum ether (containing 0.1% triethylamine) as the eluent .

Chemical Reactions Analysis

Tylvalosin undergoes various chemical reactions, including:

Oxidation: This reaction can modify the functional groups on the tylvalosin molecule.

Reduction: This reaction can reduce specific functional groups, altering the molecule’s properties.

Substitution: Common reagents and conditions used in these reactions include acids, bases, and organic solvents.

Scientific Research Applications

Tylvalosin has several scientific research applications:

Chemistry: It is used to study the synthesis and modification of macrolide antibiotics.

Biology: Tylvalosin is used to investigate bacterial protein synthesis and resistance mechanisms.

Medicine: It is employed in veterinary medicine to treat respiratory and enteric infections in swine and poultry.

Industry: Tylvalosin is used in the production of medicated feed and water for livestock.

Mechanism of Action

Tylvalosin exerts its effects by binding to the 23S rRNA of the 50S ribosomal subunit in bacteria, thereby inhibiting bacterial protein synthesis . This action prevents the elongation of the peptide chain, leading to a bacteriostatic effect .

Comparison with Similar Compounds

Tylvalosin is similar to other macrolide antibiotics such as tylosin and erythromycin. tylvalosin has a broader spectrum of activity and is more effective against certain bacterial species . The unique acetyl and isovaleryl groups in tylvalosin enhance its antibacterial properties compared to tylosin .

Similar Compounds

• Tylosin
• Erythromycin
• Azithromycin
• Clarithromycin